Cas no 866782-01-6 (2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine)
2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholineethanamine,b-(2-chlorophenyl)-
- 2-(2-CHLOROPHENYL)-2-MORPHOLIN-4-YLETHANAMINE
- 2-(2-CHLOROPHENYL)-2-MORPHOLIN-4-YLETHYLAMINE
- 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine
- SCHEMBL8276869
- 2-(2-Chlorophenyl)-2-morpholinoethylamine
- CS-0172957
- PD179729
- b-(2-Chlorophenyl)-4-morpholineethanamine
- PS-3603
- 866782-01-6
- DTXSID90397254
- 2-(2-chlorophenyl)-2-morpholin-4-ylethylamine, AldrichCPR
- AR3509
- CHEMBL382382
- AKOS016042071
- 2-(2-Chlorophenyl)-2-morpholinoethan-1-amine
- A916104
- BDBM11556
- 2-(2-chlorophenyl)-2-morpholinoethanamine
- Z240127956
- EN300-33561
- beta-phenethylamine 6
- AKOS000149098
- MFCD01631948
-
- MDL: MFCD01631948
- Inchi: 1S/C12H17ClN2O/c13-11-4-2-1-3-10(11)12(9-14)15-5-7-16-8-6-15/h1-4,12H,5-9,14H2
- InChI Key: OJHPTRVTZGOWAO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(CN)N1CCOCC1
Computed Properties
- Exact Mass: 240.103
- Monoisotopic Mass: 240.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 341.0±37.0 °C at 760 mmHg
- Flash Point: 160.0±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Security Information
- Signal Word:Danger
- Hazard Statement: H301;H319
- Warning Statement: P301+P310;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8 °C
2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C382140-50mg |
2-(2-Chlorophenyl)-2-morpholin-4-ylethylamine |
866782-01-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382140-100mg |
2-(2-Chlorophenyl)-2-morpholin-4-ylethylamine |
866782-01-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C382140-500mg |
2-(2-Chlorophenyl)-2-morpholin-4-ylethylamine |
866782-01-6 | 500mg |
$ 210.00 | 2022-06-06 | ||
| Apollo Scientific | OR12703-1g |
2-(2-Chlorophenyl)-2-(morpholin-4-yl)ethylamine |
866782-01-6 | 95% | 1g |
£205.00 | 2025-02-19 | |
| abcr | AB234719-1 g |
2-(2-Chlorophenyl)-2-morpholin-4-ylethylamine; . |
866782-01-6 | 1 g |
€378.50 | 2023-07-20 | ||
| abcr | AB234719-5 g |
2-(2-Chlorophenyl)-2-morpholin-4-ylethylamine; . |
866782-01-6 | 5 g |
€1,137.60 | 2023-07-20 | ||
| Chemenu | CM117848-1g |
2-(2-Chlorophenyl)-2-morpholinoethylamine |
866782-01-6 | 95% | 1g |
$147 | 2023-02-18 | |
| Chemenu | CM117848-5g |
2-(2-Chlorophenyl)-2-morpholinoethylamine |
866782-01-6 | 95% | 5g |
$446 | 2023-02-18 | |
| AstaTech | AR3509-1/G |
2-(2-CHLOROPHENYL)-2-MORPHOLIN-4-YLETHYLAMINE |
866782-01-6 | 95% | 1g |
$247 | 2023-09-15 | |
| AstaTech | AR3509-5/G |
2-(2-CHLOROPHENYL)-2-MORPHOLIN-4-YLETHYLAMINE |
866782-01-6 | 95% | 5g |
$742 | 2023-09-15 |
2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine
Introduction to 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine (CAS No. 866782-01-6)
2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 866782-01-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a chlorophenyl group and a morpholin-4-yl moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of these functional groups makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The chlorophenyl moiety, characterized by its electron-withdrawing nature, can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. On the other hand, the morpholin-4-yl group, known for its basicity and solubility-enhancing properties, can modulate the pharmacokinetic behavior of the compound. Such structural features are often exploited to design molecules with enhanced efficacy and reduced side effects.
In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine has been studied in various contexts due to its potential to interact with multiple biological pathways. For instance, preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease progression.
One of the most exciting aspects of this compound is its versatility in chemical modifications. The presence of both the chlorophenyl and morpholin-4-yl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to several derivative compounds being explored in preclinical studies. These derivatives have shown promise in models of inflammation, pain management, and even oncology.
The synthesis of 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group typically involves chlorination reactions, while the incorporation of the morpholin-4-yl moiety often necessitates nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity.
From a computational chemistry perspective, the molecular structure of this compound has been subjected to extensive modeling studies. These studies aim to understand the electronic structure, binding affinity, and metabolic stability of the molecule. Advanced computational methods such as density functional theory (DFT) and molecular dynamics (MD) simulations have provided valuable insights into how this compound interacts with biological targets at the atomic level.
The pharmacological profile of 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine is an area of active research. Initial in vitro assays have revealed potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, studies suggest that this compound may interact with receptors involved in neurotransmission, making it a candidate for treating neurological disorders.
Preclinical studies have also explored the toxicological profile of this compound. Acute toxicity tests have indicated that it exhibits moderate solubility and moderate bioavailability when administered orally or intraperitoneally. Further studies are needed to assess long-term safety and potential side effects. These assessments are crucial for determining whether this compound can progress to clinical trials in humans.
The development of novel pharmaceuticals is a complex process that involves collaboration across multiple disciplines. Chemists design and synthesize new molecules, biologists evaluate their biological activity, pharmacologists assess their pharmacokinetic properties, and clinicians translate these findings into therapeutic strategies. The compound 2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine represents an example of how interdisciplinary research can lead to innovative treatments for human diseases.
In conclusion,2-(2-chlorophenyl)-2-(morpholin-4-ylophanol ethan amine) (CAS No. 86678201 6) is a structurally interesting compound with potential applications in pharmaceuticals. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and therapeutic strategies,this compound will likely play an important role in future medical advancements.
866782-01-6 (2-(2-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)